Cas no 862809-88-9 (4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-88-9
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• CID: 6239039
• PubChem ID: 5175267
• Update Time: 2025-05-27

4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-METHYL-N-[5-(PYRIDIN-4-YL)-1,3,4-OXADIAZOL-2-YL]BENZAMIDE
• 4-methyl-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide
• SMR000323160
• 862809-88-9
• AKOS024586788
• HMS2735F12
• 4-methyl-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzamide
• 4-methyl-N-[5-(4-pyridyl)-1,3,4-oxadiazol-2-yl]benzamide
• AB00608512-02
• F0608-1075
• MLS000683092
• CHEMBL1328106

• Inchi： 1S/C15H12N4O2/c1-10-2-4-11(5-3-10)13(20)17-15-19-18-14(21-15)12-6-8-16-9-7-12/h2-9H,1H3,(H,17,19,20)
• InChI Key： CCJJXZYERJXKRY-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CN=CC=1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 280.09602564g/mol
• Monoisotopic Mass: 280.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide

Research Brief on 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 862809-88-9)

4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 862809-88-9) is a small molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its oxadiazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this molecule make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of the compound. These efforts have been complemented by rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structural integrity.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. For instance, 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide has been shown to exhibit potent inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies. Additionally, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been evaluated to assess its suitability for further preclinical development.

One of the key challenges in the research of 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide is its selectivity profile. While the compound has demonstrated high affinity for its intended targets, off-target effects have been observed in some studies. Researchers are currently exploring structural modifications to enhance selectivity and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

The therapeutic potential of 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide extends beyond its immediate biological targets. Recent investigations have explored its role in combination therapies, where it has shown synergistic effects with existing drugs. This approach could potentially enhance treatment efficacy while minimizing resistance development. Furthermore, the compound's mechanism of action is being elucidated through proteomic and genomic analyses, providing deeper insights into its biological effects.

In conclusion, 4-methyl-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising candidate for further pharmaceutical development. Its unique chemical structure and demonstrated biological activity make it a valuable tool for both therapeutic applications and basic research. Ongoing studies aim to address current limitations and unlock its full potential in addressing unmet medical needs. Future research directions may include the exploration of novel formulations and delivery systems to optimize its clinical utility.